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Compound of Interest

Compound Name: 2-(4-Methylphenyl)propanenitrile

Cat. No.: B2862378

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2-(4-
Methylphenyl)propanenitrile, a crucial parameter for professionals in research and drug
development. The accurate determination of molecular weight is fundamental for various
applications, including stoichiometry in chemical reactions, quantitative analysis, and the
formulation of pharmaceutical compounds.

Chemical Identity

o Systematic Name: 2-(4-Methylphenyl)propanenitrile

e Common Synonyms: 2-(p-Tolyl)propionitrile, a-Methyl-4-methylbenzeneacetonitrile
o CAS Number: 75920-45-5

e Molecular Formula: CioH11N[1][2]

The molecular formula is the cornerstone for calculating the molecular weight of a compound. It
specifies the number of atoms of each element present in one molecule of the substance.

Molecular Weight Determination

The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent
atoms. The atomic weights used for this calculation are the standard atomic weights, which are
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the weighted averages of the isotopic masses of an element.

The molecular formula C10H11N indicates that one molecule of 2-(4-
Methylphenyl)propanenitrile contains:

e 10 Carbon (C) atoms
e 11 Hydrogen (H) atoms
e 1 Nitrogen (N) atom

The calculation is performed by multiplying the number of atoms of each element by its
standard atomic weight and summing the results.

Table 1: Calculation of the Molecular Weight of 2-(4-Methylphenyl)propanenitrile

Contribution
Standard

Constituent Chemical Number of ] . to Molecular
Atomic Weight .
Element Symbol Atoms Weight ( g/mol
(g/mol)
)
Carbon C 10 12.011 120.11
Hydrogen H 11 1.008 11.088
Nitrogen N 1 14.007[3][4] 14.007

Total 145.205

Based on this calculation, the molecular weight of 2-(4-Methylphenyl)propanenitrile is
approximately 145.21 g/mol . This value is consistent with published data for this compound.[1]

[2]
Methodological Workflow for Molecular Weight
Calculation

The process of determining the molecular weight of a chemical compound from its formula is a
foundational concept in chemistry. The following diagram illustrates the logical workflow for this
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calculation.

Identify the Molecular Formula
(e.g., CioH11N for 2-(4-Methylphenyl)propanenitrile)

Deconstruct

Determine the Number of Atoms for Each Element
(C=10, H=11, N=1)

Reference

[Obtain Standard Atomic Weights from Periodic Tablej

(C = 12.011, H = 1.008, N = 14.007) Input for
Input for
Aggregate
Finalize

Result: Molecular Weight of the Compound
(145.21 g/mol)

Click to download full resolution via product page

Workflow for Molecular Weight Calculation.

Significance in Research and Development

» Stoichiometric Calculations: The molecular weight is essential for determining the molar
guantities of reactants and products in chemical syntheses, ensuring optimal reaction
conditions and yields.
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e Analytical Chemistry: In techniques such as mass spectrometry, the molecular weight (or
more accurately, the molecular mass) is a primary identifier of a compound. It is also critical
for preparing solutions of known molarity.

e Pharmacology and Drug Formulation: The molecular weight influences various
pharmacokinetic properties of a drug, including its absorption, distribution, metabolism, and
excretion (ADME). It is a key parameter in dosage calculations and the formulation of drug
products.

This guide has provided a comprehensive overview of the molecular weight of 2-(4-
Methylphenyl)propanenitrile, its calculation, and its importance in scientific research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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